Cas no 1251323-41-7 (4-Methoxy-4-methylpentane-2-sulfonyl chloride)

• Product Name: 4-Methoxy-4-methylpentane-2-sulfonyl chloride
• CAS No: 1251323-41-7
• MF: C₇H₁₅ClO₃S
• MW: 214.710200548172
• CID: 5187565
• Update Time: 2025-05-26

4-Methoxy-4-methylpentane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-methylpentane-2-sulfonyl chloride
• 2-Pentanesulfonyl chloride, 4-methoxy-4-methyl-
• 4-Methoxy-4-methylpentane-2-sulfonyl chloride

• Inchi： 1S/C7H15ClO3S/c1-6(12(8,9)10)5-7(2,3)11-4/h6H,5H2,1-4H3
• InChI Key： YESGKSGIVQZODS-UHFFFAOYSA-N
• SMILES： ClS(C(C)CC(C)(C)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.6
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-Methoxy-4-methylpentane-2-sulfonyl chloride

Comprehensive Analysis of 4-Methoxy-4-methylpentane-2-sulfonyl chloride (CAS No. 1251323-41-7): Properties, Applications, and Industry Trends

4-Methoxy-4-methylpentane-2-sulfonyl chloride (CAS No. 1251323-41-7) is a specialized sulfonyl chloride derivative with growing relevance in pharmaceutical and fine chemical synthesis. This compound, characterized by its methoxy and methyl functional groups, serves as a versatile intermediate in organic reactions. Its unique structure enables applications in peptide coupling, catalyst design, and chiral auxiliary development, aligning with the increasing demand for high-precision chemical reagents in research and industrial settings.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 4-Methoxy-4-methylpentane-2-sulfonyl chloride. Researchers emphasize atom economy and reduced waste generation, making this compound a candidate for sustainable synthetic routes. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, addressing concerns about purity standards—a top search query among chemists evaluating reagents for GMP-compliant production.

The compound’s stability under anhydrous conditions and compatibility with non-polar solvents make it valuable for low-temperature reactions, a topic frequently explored in academic forums. Its role in constructing sulfonamide linkages—key to bioactive molecules—has gained attention amid the rise of targeted drug delivery research. Patent databases reveal its use in protease inhibitor development, correlating with searches for novel antiviral agents.

From a commercial perspective, suppliers highlight batch-to-batch consistency and scalability as competitive advantages. The global market shows 12% annual growth for specialty sulfonyl chlorides, driven by demand from contract research organizations (CROs) and biotech startups. Storage recommendations often include argon atmosphere protection, reflecting user queries about long-term reagent preservation.

Emerging applications in material science, such as modifying polymer surfaces for enhanced hydrophobicity, demonstrate the compound’s interdisciplinary potential. This aligns with Google Scholar data showing increased citations for functional group transformations in macromolecular engineering. Regulatory compliance remains straightforward, as the compound falls outside restricted substance lists in major markets.

Future research directions may explore its electrophilic reactivity in flow chemistry systems—a trending topic in process intensification. The compound’s steric effects on reaction selectivity also warrant deeper investigation, particularly for asymmetric synthesis applications. These aspects position CAS 1251323-41-7 as a subject of ongoing innovation in synthetic methodology.